Cas no 2060037-89-8 (2-(piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride)

• Product Name: 2-(piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride
• CAS No: 2060037-89-8
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• MDL: MFCD30535801
• CID: 4635564
• PubChem ID: 126824877
• Update Time: 2025-06-11

2-(piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride

• MDL： MFCD30535801
• Inchi： 1S/C14H16N4.ClH/c1-2-12(10-16-6-1)13-5-9-17-14(18-13)11-3-7-15-8-4-11;/h1-2,5-6,9-11,15H,3-4,7-8H2;1H
• InChI Key： KDBUJOOREMXOQA-UHFFFAOYSA-N
• SMILES： C1(C2=CN=CC=C2)C=CN=C(C2CCNCC2)N=1.Cl

Additional information on 2-(piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride

2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine Dihydrochloride: A Comprehensive Overview

2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride, also known by its CAS number 2060037-89-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring with alternating double bonds, substituted at positions 2 and 4 with a piperidin-4-yl group and a pyridin-3-yl group, respectively. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological studies.

The synthesis of 2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride involves a series of well-established organic reactions, including nucleophilic aromatic substitution, condensation reactions, and acid-base neutralization. The starting materials for this synthesis typically include pyridine derivatives and piperidine derivatives, which are combined under specific reaction conditions to form the pyrimidine core. The dihydrochloride salt is formed by protonation of the nitrogen atoms in the piperidine ring, resulting in a water-soluble compound that is convenient for further characterization and application.

Recent studies have highlighted the potential of 2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride as a modulator of various biological targets, including protein kinases and ion channels. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways, making it a valuable tool in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Additionally, its ability to interact with ion channels suggests its potential application in the treatment of neurological disorders.

In terms of material science applications, 2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine dihydrochloride has been explored as a building block for constructing functional materials with tailored electronic properties. Its aromatic system and substituent effects make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in this area have shown that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The structural versatility of 2-(Piperidin-4-y1)-4-(pyridin-3-y1)pyrimidine dihydrochloride also makes it an attractive candidate for further chemical modifications. Researchers have employed various strategies to enhance its bioavailability, stability, and selectivity by introducing additional functional groups or modifying existing ones. For example, the introduction of electron-donating or electron-withdrawing groups can significantly alter the electronic properties of the molecule, enabling fine-tuning of its interactions with biological targets.

In conclusion, 2-(Piperidin-y1)-4-(pyridiny1)pyrimidine dihydrochloride, with its unique chemical structure and diverse functional groups, represents a promising compound with applications spanning drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic research and industrial applications.